
Independent Validation of EMD 495235's
Biological Activity: Information Not Publicly

Available

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EMD 495235

Cat. No.: B1639812 Get Quote

An independent validation and comparison of the biological activity of "EMD 495235" cannot be

provided at this time due to the absence of publicly available data identifying a specific

bioactive compound with this identifier. Extensive searches have not yielded any conclusive

information linking "EMD 495235" to a known small molecule or biologic with documented

pharmacological activity.

The identifier "EMD 495235" does not correspond to any publicly listed compounds in

pharmacological databases or in the product pipelines of EMD Serono (a subsidiary of Merck

KGaA, Darmstadt, Germany). Search results have pointed to a similarly named entry in a cryo-

electron microscopy database, "EMD-49235"[1], which represents a structural map and not a

therapeutic compound.

Furthermore, searches for a potential chemical entity, "N-[[5-(1,3-benzothiazol-2-yl)-2-

methoxyphenyl]carbamothioyl]-3-chloro-4-methylbenzamide," which was found in chemical

databases, did not reveal any explicit connection to the "EMD 495235" identifier or any

published biological activity data.[2] While the benzothiazole chemical class to which this

compound belongs is known to have a range of biological activities, including antimicrobial and

anticancer properties, no specific validation studies for this particular molecule were found.[3]

To proceed with a comprehensive comparison guide as requested, a clear identification of the

compound "EMD 495235" is necessary. This would include:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1639812?utm_src=pdf-interest
https://www.benchchem.com/product/b1639812?utm_src=pdf-body
https://www.benchchem.com/product/b1639812?utm_src=pdf-body
https://www.benchchem.com/product/b1639812?utm_src=pdf-body
https://files.pdbj.org/pub/emdb/validation_reports/EMD-49235/emd_49235_full_validation.pdf.gz
https://www.benchchem.com/product/b1639812?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4508674
https://www.researchgate.net/publication/397402149_Benzothiazole_and_23-dihydro-15-benzoxazepine_Derivatives_Demonstrate_Antimicrobial_Activity_An_Antimicrobial_and_ADMET_Study
https://www.benchchem.com/product/b1639812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The definitive chemical structure or biological sequence.

Its validated biological target(s) and mechanism of action.

Published preclinical or clinical studies detailing its biological activity.

Without this foundational information, it is not possible to perform a comparative analysis

against alternative compounds, present quantitative data, detail experimental protocols, or

create the requested visualizations.

We recommend that researchers interested in "EMD 495235" consult any internal

documentation or contact the originating institution that may have assigned this identifier to a

specific research compound. Once a clear identification of the molecule and its biological

context is established, a thorough and objective comparison guide can be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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